Cas no 1509525-33-0 (2(1H)-Pyridinone, 1-(2,2-dimethoxyethyl)-6-methyl-)
2(1H)-Pyridinone, 1-(2,2-dimethoxyethyl)-6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyridinone, 1-(2,2-dimethoxyethyl)-6-methyl-
- 1-(2,2-dimethoxyethyl)-6-methyl-1,2-dihydropyridin-2-one
- 1-(2,2-dimethoxyethyl)-6-methylpyridin-2-one
- AKOS015564800
- 1509525-33-0
- EN300-7437085
-
- Inchi: 1S/C10H15NO3/c1-8-5-4-6-9(12)11(8)7-10(13-2)14-3/h4-6,10H,7H2,1-3H3
- InChI Key: WTEDYKHXDYLZHG-UHFFFAOYSA-N
- SMILES: C1(=O)N(CC(OC)OC)C(C)=CC=C1
Computed Properties
- Exact Mass: 197.10519334g/mol
- Monoisotopic Mass: 197.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- Density: 1.082±0.06 g/cm3(Predicted)
- Boiling Point: 341.0±32.0 °C(Predicted)
- pka: 0.66±0.70(Predicted)
2(1H)-Pyridinone, 1-(2,2-dimethoxyethyl)-6-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7437085-0.05g |
1-(2,2-dimethoxyethyl)-6-methyl-1,2-dihydropyridin-2-one |
1509525-33-0 | 95% | 0.05g |
$101.0 | 2024-05-23 | |
| Enamine | EN300-7437085-0.1g |
1-(2,2-dimethoxyethyl)-6-methyl-1,2-dihydropyridin-2-one |
1509525-33-0 | 95% | 0.1g |
$152.0 | 2024-05-23 | |
| Enamine | EN300-7437085-0.25g |
1-(2,2-dimethoxyethyl)-6-methyl-1,2-dihydropyridin-2-one |
1509525-33-0 | 95% | 0.25g |
$216.0 | 2024-05-23 | |
| Enamine | EN300-7437085-0.5g |
1-(2,2-dimethoxyethyl)-6-methyl-1,2-dihydropyridin-2-one |
1509525-33-0 | 95% | 0.5g |
$407.0 | 2024-05-23 | |
| Enamine | EN300-7437085-1.0g |
1-(2,2-dimethoxyethyl)-6-methyl-1,2-dihydropyridin-2-one |
1509525-33-0 | 95% | 1.0g |
$528.0 | 2024-05-23 | |
| Enamine | EN300-7437085-2.5g |
1-(2,2-dimethoxyethyl)-6-methyl-1,2-dihydropyridin-2-one |
1509525-33-0 | 95% | 2.5g |
$1034.0 | 2024-05-23 | |
| Enamine | EN300-7437085-5.0g |
1-(2,2-dimethoxyethyl)-6-methyl-1,2-dihydropyridin-2-one |
1509525-33-0 | 95% | 5.0g |
$1530.0 | 2024-05-23 | |
| Enamine | EN300-7437085-10.0g |
1-(2,2-dimethoxyethyl)-6-methyl-1,2-dihydropyridin-2-one |
1509525-33-0 | 95% | 10.0g |
$2269.0 | 2024-05-23 | |
| Aaron | AR028IHH-50mg |
1-(2,2-dimethoxyethyl)-6-methyl-1,2-dihydropyridin-2-one |
1509525-33-0 | 95% | 50mg |
$164.00 | 2025-02-16 | |
| Aaron | AR028IHH-100mg |
1-(2,2-dimethoxyethyl)-6-methyl-1,2-dihydropyridin-2-one |
1509525-33-0 | 95% | 100mg |
$234.00 | 2025-02-16 |
2(1H)-Pyridinone, 1-(2,2-dimethoxyethyl)-6-methyl- Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on 2(1H)-Pyridinone, 1-(2,2-dimethoxyethyl)-6-methyl-
2(1H)-Pyridinone, 1-(2,2-dimethoxyethyl)-6-methyl- (CAS No. 1509525-33-0): An Overview of Its Structure, Properties, and Applications
2(1H)-Pyridinone, 1-(2,2-dimethoxyethyl)-6-methyl- (CAS No. 1509525-33-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridinones, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the structure, properties, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.
Structure and Synthesis
The molecular structure of 2(1H)-Pyridinone, 1-(2,2-dimethoxyethyl)-6-methyl- is characterized by a pyridinone ring substituted with a 2,2-dimethoxyethyl group at the 1-position and a methyl group at the 6-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule. The synthesis of this compound typically involves multi-step reactions, including the formation of the pyridinone ring and subsequent functionalization with the desired substituents.
Recent studies have explored various synthetic routes to optimize the yield and purity of 2(1H)-Pyridinone, 1-(2,2-dimethoxyethyl)-6-methyl-. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel one-pot synthesis method that significantly reduced reaction time and improved overall efficiency. This method involves the sequential addition of reagents under controlled conditions to achieve high yields with minimal side products.
Physical and Chemical Properties
2(1H)-Pyridinone, 1-(2,2-dimethoxyethyl)-6-methyl- exhibits several notable physical and chemical properties that make it an attractive candidate for various applications. The compound is a white crystalline solid with a melting point ranging from 85°C to 87°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.
The spectroscopic properties of 2(1H)-Pyridinone, 1-(2,2-dimethoxyethyl)-6-methyl- have been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided detailed insights into the molecular structure and confirmed the presence of key functional groups. For example, the NMR spectrum shows characteristic signals for the methoxy groups at approximately δ 3.4 ppm and for the methyl group at δ 2.4 ppm.
Biological Activity and Potential Applications
The biological activity of 2(1H)-Pyridinone, 1-(2,2-dimethoxyethyl)-6-methyl- has been a subject of extensive research due to its potential therapeutic applications. Studies have shown that this compound exhibits significant anti-inflammatory and antioxidant properties. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 2(1H)-Pyridinone, 1-(2,2-dimethoxyethyl)-6-methyl- effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.
In addition to its anti-inflammatory effects, 2(1H)-Pyridinone, 1-(2,2-dimethoxyethyl)-6-methyl- has also shown promise as an antioxidant agent. Research conducted at the University of California found that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative stress-induced damage. These findings suggest potential applications in treating diseases associated with chronic inflammation and oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.
Clinical Trials and Future Prospects
The promising preclinical results have led to increased interest in evaluating 2(1H)-Pyridinone, 1-(2,2-dimethoxyethyl)-6-methyl- in clinical trials. Several phase I trials are currently underway to assess its safety and tolerability in human subjects. Preliminary data from these trials indicate that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported.
Further clinical studies are planned to investigate the efficacy of 2(1H)-Pyridinone, 1-(2,2-dimethoxyethyl)-6-methyl- in treating specific conditions such as rheumatoid arthritis and Alzheimer's disease. These trials will provide crucial information on its therapeutic potential and help guide future drug development efforts.
Safety Considerations
Safety is a critical aspect of any pharmaceutical compound's development process. Extensive toxicological studies have been conducted on 2(1H)-Pyridinone, 1-(2,2-dimethoxyethyl)-6-methyl- to ensure its safe use in humans. These studies have shown that the compound has low toxicity at therapeutic doses and does not exhibit mutagenic or carcinogenic properties.
To ensure safe handling and storage of this compound in laboratory settings, appropriate safety measures should be followed. These include wearing personal protective equipment (PPE), working under a fume hood when handling volatile organic solvents, and storing the compound in a cool, dry place away from direct sunlight.
Conclusion
2(1H)-Pyridinone, 1-(2,2-dimethoxyethyl)-6-methyl- (CAS No. 1509525-33-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure imparts favorable physical properties that facilitate its use in various research settings. Recent studies have highlighted its anti-inflammatory and antioxidant properties, making it an attractive candidate for treating diseases associated with chronic inflammation and oxidative stress.
Ongoing clinical trials will provide valuable insights into its safety and efficacy in human subjects. As research continues to advance our understanding of this compound's mechanisms of action and potential applications, it holds great promise for future drug development efforts in medicinal chemistry and pharmaceutical research.
1509525-33-0 (2(1H)-Pyridinone, 1-(2,2-dimethoxyethyl)-6-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)